
Introduction and Core Concepts

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NOTA-NHS ester

Cat. No.: B3098554 Get Quote

The N-hydroxysuccinimide ester of 1,4,7-triazacyclononane-1,4,7-triacetic acid (NOTA-NHS
ester) is a bifunctional chelator integral to the fields of radiopharmaceutical chemistry,

bioconjugation, and molecular imaging.[1][2] This compound uniquely combines two key

chemical entities:

A NOTA (1,4,7-triazacyclononane-N,N',N''-triacetic acid) core: This macrocyclic component is

a powerful chelating agent, forming highly stable complexes with various metal ions. It is

particularly valued for its ability to securely bind radiometals like Gallium-68 (⁶⁸Ga) and

Copper-64 (⁶⁴Cu), which are used in Positron Emission Tomography (PET) imaging.[2][3]

An N-hydroxysuccinimide (NHS) ester group: This functional group is highly reactive towards

primary amines (-NH₂), such as those found on the side chains of lysine residues or at the N-

terminus of proteins and peptides.[2][4]

This dual functionality allows NOTA-NHS ester to act as a molecular bridge, first covalently

attaching to a biomolecule of interest (e.g., an antibody or peptide) and then serving as a

coordination site for a radiometal. This creates targeted radiopharmaceuticals for diagnostic

imaging or therapeutic applications.[2]

Chemical Structure and Physicochemical Properties
The molecular structure of NOTA-NHS ester consists of the nine-membered triazacyclononane

ring, functionalized with three acetic acid groups and one activated NHS ester.[1] This

configuration provides a pre-organized, hexadentate binding pocket for metal ions, involving

three nitrogen atoms from the ring and three oxygen atoms from the carboxylate groups.[1]
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Table 1: Physicochemical Properties of NOTA-NHS Ester

Property Value References

Molecular Formula C₁₆H₂₄N₄O₈ [3][5]

Molecular Weight ~400.38 g/mol [3][5][6]

IUPAC Name

2-[4-(carboxymethyl)-7-[2-(2,5-

dioxopyrrolidin-1-yl)oxy-2-

oxoethyl]-1,4,7-triazonan-1-

yl]acetic acid

[3][5]

CAS Number 1338231-09-6 [3][6]

Appearance
Typically a white to light yellow

solid/powder
[1][6][7]

Solubility

Soluble in organic solvents like

DMSO and DMF; relatively

insoluble in water

[1]

Purity Typically >95% [3]

Mechanism of Action: Bioconjugation
The primary application of NOTA-NHS ester involves its covalent attachment to biomolecules.

This process, known as bioconjugation, occurs via a nucleophilic acyl substitution reaction. The

NHS ester group is an excellent leaving group, making the adjacent carbonyl carbon highly

electrophilic and susceptible to attack by primary amines.

The reaction proceeds as follows:

A primary amine on a biomolecule (e.g., the ε-amino group of a lysine residue) acts as a

nucleophile.

The amine attacks the carbonyl carbon of the NHS ester.

This leads to the formation of a stable, covalent amide bond between the NOTA chelator and

the biomolecule.
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N-hydroxysuccinimide is released as a byproduct.[1][4]

This conjugation reaction is highly dependent on pH. Optimal conditions are typically in a

slightly alkaline buffer (pH 7–9), with a range of 8.3–8.5 often cited as ideal.[1][8] Below pH 7.5,

the amine groups are protonated, reducing their nucleophilicity. Above pH 9.0, the rate of

hydrolysis of the NHS ester itself increases, which competes with the desired amidation

reaction.[1][8]
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Reactants

Products

NOTA-NHS Ester

NOTA-Linker-C(=O) O-N(C=O)₂

Biomolecule

R-NH₂ (Primary Amine)

Stable Conjugate

NOTA-Linker-C(=O)-NH-R

N-hydroxysuccinimide
(Byproduct)

 Nucleophilic Acyl
 Substitution 

 (pH 7-9) 
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Start:
NOTA Precursor

(e.g., NOTA-tri-tert-butyl ester)

Add Reagents:
- NHS or Disuccinimidyl Carbonate

- Coupling Agent (EDC/DCC)
- Anhydrous Solvent (DMF/DMSO)

Stir at Room Temperature
(Several hours to overnight)

Monitor Reaction
(TLC, LC-MS)

 Incomplete 

Purification
(Chromatography)

 Complete 

End Product:
NOTA-NHS Ester
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1. Prepare Antibody
(Amine-free buffer, pH 8.0-8.5)

3. Mix Reagents
(Add NHS ester to antibody)

2. Prepare NOTA-NHS Ester
(10 mM stock in anhydrous DMSO)

4. Incubate
(1-2 hours at RT, in dark)

5. Quench Reaction (Optional)
(Add Tris or Glycine)

6. Purify Conjugate
(Desalting column / Dialysis)

7. Characterize
(Mass Spectrometry for DOL)

Final Product:
NOTA-Antibody Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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